N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide

• IUPAC Name: N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C15H13N3O2/c1-10-7-8-11(9-16-10)14(19)18(2)15-17-12-5-3-4-6-13(12)20-15/h3-9H,1-2H3
• InChI Key: YFPLIAHJXCETCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N(C)C2=NC3=CC=CC=C3O2
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It is a selective agonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely expressed in the central nervous system.

Mechanism of Action

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide is a selective agonist of the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of this receptor leads to the influx of calcium ions into the cell, which triggers a variety of downstream signaling pathways that are involved in learning and memory, neuroprotection, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models of neurological and psychiatric disorders. It has been shown to improve cognitive function, enhance memory, and reduce inflammation and oxidative stress. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide is its high selectivity for the α7 nAChR, which allows for more precise targeting of this receptor in animal models of neurological and psychiatric disorders. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain therapeutic levels of the compound in the body.

Future Directions

There are several future directions for research on N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide. One area of interest is the potential use of this compound as a treatment for Alzheimer's disease, as it has been shown to improve cognitive function and reduce inflammation in animal models of this disease. Another area of interest is the potential use of this compound as a treatment for schizophrenia, as it has been shown to improve cognitive function and reduce symptoms in animal models of this disorder. Additionally, future research could focus on developing new formulations of this compound with longer half-lives and improved pharmacokinetic properties.

Synthesis Methods

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide can be synthesized using a multi-step process that involves the condensation of 2-aminopyridine with 2-chloroacetyl chloride to form 2-(chloroacetyl)pyridine. This intermediate is then reacted with 2-aminobenzo[d]oxazole in the presence of a base to give this compound.

Scientific Research Applications

N-(1,3-benzoxazol-2-yl)-N,6-dimethylpyridine-3-carboxamide has been studied extensively for its potential therapeutic applications in a variety of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has been shown to improve cognitive function, enhance memory, and reduce inflammation and oxidative stress in animal models of these diseases.